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Compound of Interest

Compound Name: Bilanafos-sodium
CAS No.: 71048-99-2
Cat. No.: B1667066
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Introduction & Mechanism of Action

Bilanafos sodium (also known as Bialaphos) is a tripeptide antibiotic and herbicide naturally
produced by Streptomyces hygroscopicus and Streptomyces viridochromogenes.[1] Unlike
direct-acting toxins, Bilanafos acts as a pro-drug. It consists of two L-alanine residues and one
L-phosphinothricin (glufosinate) residue.[1][2]

Upon uptake by plant or bacterial cells, intracellular peptidases cleave the alanine residues,
releasing the active moiety: Phosphinothricin (PPT). PPT is a structural analog of glutamate
that irreversibly inhibits Glutamine Synthetase (GS), an enzyme critical for nitrogen
assimilation. This inhibition causes a rapid, toxic accumulation of intracellular ammonia and
depletion of glutamine, leading to cell death.

This compound is widely used in plant biotechnology as a selection agent for the bar
(bialaphos resistance) or pat (phosphinothricin acetyltransferase) genes.[3]

Biological Pathway: Mechanism of Action
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The following diagram illustrates the con
and its downstream toxicological effects.

version of the pro-drug Bilanafos into its active form
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Figure 1: Mechanism of Action. Bilanafos requires intracellular processing to release

Phosphinothricin, which inhibits Glutamine Synthetase.

Physicochemical Profile

Before preparation, verify the specific salt form of your reagent. This protocol is calibrated for

Bilanafos Sodium.

Property

Specification

Chemical Name

Bilanafos Sodium Salt (Bialaphos Sodium)

CAS Number 71048-99-2
Molecular Formula

Molecular Weight 345.27 g/mol
Solubility (Water) (Freely Soluble)

Appearance

White to off-white powder

Storage (Powder)

-20°C (Desiccated)

Stock Stability

Sensitive to freeze-thaw cycles

Critical Note: Some vendors supply the "Free Acid"” form (MW ~323.3 g/mol ). If using the free

acid, adjust mass calculations accordingly. The sodium salt is preferred for its superior water

solubility.

Preparation Protocol: 10 mg/mL Stock Solution

Target Volume: 10 mL Target Concentration: 10 mg/mL (
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)
Reagents & Equipment

e Bilanafos Sodium Salt (High Purity >95%)|3]

Ultrapure Water (Type I, Milli-Q or equivalent, 18.2 MQ-cm)

Analytical Balance (Precision

)

0.22 um Syringe Filter (PES or PVDF membrane)

Sterile 15 mL Conical Tube (Polypropylene)

Sterile 1.5 mL Microcentrifuge Tubes (for aliquots)

Sterile Syringe (10 mL or 20 mL)

Step-by-Step Methodology
Step 1: Mass Calculation & Weighing

To prepare 10 mL of a 10 mg/mL solution:

e Weigh 100 mg of Bilanafos Sodium into a sterile weighing boat or directly into the 15 mL
tube.

¢ Note: If the powder is hygroscopic (clumped), weigh quickly to prevent moisture absorption
which alters the actual mass.

Step 2: Dissolution

o Add approximately 8 mL of Ultrapure Water to the powder.

» Vortex gently or invert until fully dissolved. Bilanafos sodium is highly soluble; extensive
heating or sonication should not be necessary and could degrade the peptide bonds.

e Adjust the final volume to exactly 10 mL with Ultrapure Water.
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Step 3: Sterilization (Cold Filtration)

WARNING: Do NOT autoclave Bilanafos. The peptide bonds and phosphinic group are heat-
sensitive.

o Draw the solution into a sterile syringe.

o Attach a 0.22 um PES (Polyethersulfone) filter. PES is preferred over Nylon for lower
protein/peptide binding.

o Dispense the filtrate into a sterile reservoir.

Step 4: Aliquotting & Storage

o Dispense the sterile stock into 500 pL or 1 mL aliquots in sterile microcentrifuge tubes.
o Label: "Bilanafos Na 10 mg/mL", Date, and Initials.
o Store: -20°C immediately.

o Shelf Life: 6 months at -20°C.

o Avoid: Repeated freeze-thaw cycles.[4] If an aliquot is thawed, store at 4°C and use within
1 week; do not refreeze.

Workflow Visualization

Dissolve in
8 mL Type | Water

Filter Sterilize
(0.22 pm PES)

Weigh 100 mg
Bilanafos Sodium

Aliquot
(500 pL / tube)

Adjust Volume
to 10 mL

Store at -20°C
(No Freeze-Thaw)

Click to download full resolution via product page

Figure 2: Preparation Workflow. Critical Control Point is Step 4 (Cold Filtration) to maintain
sterility without thermal degradation.

Usage & Validation (Self-Validating System)
Working Concentration
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For plant tissue culture selection (e.g., Maize, Wheat, Rice transformation):

o Standard Working Concentration:

(
).

e Dilution Factor: 1:1000 to 1:10000.

o Add to media after autoclaving, once the media has cooled to ~50°C.

Quality Control: The "Kill Curve" Bioassay

To validate the activity of your stock, perform a Kill Curve on non-transformed (Wild Type)
tissue.

Plating: Prepare media plates with 0, 1, 3, 5, and 10 mg/L Bilanafos.

Inoculation: Plate wild-type explants (callus or leaf discs).

Observation: Incubate for 10-14 days.

Success Criteria:

o 0 mg/L: Healthy growth.
o >3 mg/L: Complete necrosis (browning) or growth arrest.

o If WT tissue grows on 10 mg/L, the stock is degraded or the dosage is insufficient for that
species.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

o ) Discard. Do not heat to
Precipitate in Stock Frozen too slowly or old stock. )
redissolve. Prepare fresh.

o Filter failure or non-sterile Use 0.22 um filters.[5] Perform
Contamination ) ) ]
handling. work in Laminar Flow Hood.

Use single-use aliquots. Store
o Repeated freeze-thaw cycles.
Loss of Activity 5114] at -20°C, not -80°C (unless

specified by vendor).

Perform a Kill Curve to
N ] determine Minimum Lethal
"Escapes" (False Positives) Selection pressure too low. N
Dose (MLD) for your specific

tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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